Cas no 1211465-94-9 (2-[(piperidin-3-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride)

• Product Name: 2-[(piperidin-3-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride
• CAS No: 1211465-94-9
• MF: C₁₃H₁₇ClN₂S₂
• MW: 300.870479345322
• MDL: MFCD15202343
• CID: 2175447
• PubChem ID: 71637082
• Update Time: 2025-11-01

2-[(piperidin-3-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((Piperidin-3-ylmethyl)thio)benzo[d]thiazole hydrochloride
• 2-[(piperidin-3-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride
• 2-[(piperidin-3-ylmethyl)thio]-1,3-benzothiazole hydrochloride

• MDL： MFCD15202343
• Inchi： 1S/C13H16N2S2.ClH/c1-2-6-12-11(5-1)15-13(17-12)16-9-10-4-3-7-14-8-10;/h1-2,5-6,10,14H,3-4,7-9H2;1H
• InChI Key： PGVPQFVIYUOGPO-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NC2C=CC=CC=2S1)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 250
• Topological Polar Surface Area: 78.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-[(piperidin-3-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride

Recent Advances in the Study of 2-[(piperidin-3-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride (CAS: 1211465-94-9)

The compound 2-[(piperidin-3-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride (CAS: 1211465-94-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of this compound as a modulator of specific biological pathways, particularly in the context of neurodegenerative diseases and cancer. The benzothiazole core structure is known for its diverse pharmacological properties, and the addition of the piperidinylmethylsulfanyl moiety enhances its bioavailability and target specificity. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action.

One of the key findings from recent research is the compound's ability to inhibit specific enzymes involved in protein misfolding, a hallmark of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. In vitro and in vivo studies have demonstrated its neuroprotective effects, suggesting its potential as a lead compound for further drug development. Additionally, its interaction with cancer-related proteins has been explored, revealing promising antiproliferative activity in certain cancer cell lines.

The synthesis of 2-[(piperidin-3-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride has also been optimized in recent studies. Novel synthetic routes have been developed to improve yield and purity, making it more accessible for large-scale production and further pharmacological testing. These advancements are critical for transitioning the compound from the laboratory to clinical trials.

Despite these promising results, challenges remain in understanding the compound's pharmacokinetics and potential side effects. Ongoing research is focused on addressing these gaps, with particular emphasis on its metabolic stability and toxicity profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 2-[(piperidin-3-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride represents a promising candidate for the treatment of neurodegenerative diseases and cancer. Its unique chemical structure and biological activity warrant further investigation, and the latest research provides a solid foundation for future studies. As the field advances, this compound may emerge as a key player in the development of next-generation therapeutics.